Flavors & Fragrances
  • 3-Mercaptohexyl acetate
    3-Mercaptohexyl acetate
    • Cat. No.:
    • B033392
    • CAS No.:
    • 136954-20-6
    • Molecular Formula:
    • C8H16O2S
    • Molecular Weight:
    • 176.28 g/mol
    Description
    3-mercaptohexyl acetate is an acetate ester obtained by formal O-acetylation of 3-mercaptohexanol. It has a role as a Saccharomyces cerevisiae metabolite. It is an acetate ester and an alkanethiol. It derives fr...
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  • 2-Octanol
    2-Octanol
    • Cat. No.:
    • B043104
    • CAS No.:
    • 123-96-6
    • Molecular Formula:
    • CH3(CH2)5CH(OH)CH3
      C8H18O
      C8H18O
    • Molecular Weight:
    • 130.23 g/mol
    Description
    2-Octanol is a fatty alcohol mainly found in castor oil, tomato leaves and wine.
    2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols....
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  • Linalyl isovalerate
    Linalyl isovalerate
    • Cat. No.:
    • B072362
    • CAS No.:
    • 1118-27-0
    • Molecular Formula:
    • C15H26O2
    • Molecular Weight:
    • 238.37 g/mol
    Description
    Linalyl isovalerate is commonly used as a fragrance ingredient.
    Linalyl isovalerate, also known as fema 2646, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes ...
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  • Isoamyl propionate
    Isoamyl propionate
    • Cat. No.:
    • B085461
    • CAS No.:
    • 105-68-0
    • Molecular Formula:
    • C8H16O2
    • Molecular Weight:
    • 144.21 g/mol
    Description
    , also known as dioleyl maleate or fema 2082, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is ...
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  • 3-Ethylpyridine
    3-Ethylpyridine
    • Cat. No.:
    • B110496
    • CAS No.:
    • 536-78-7
    • Molecular Formula:
    • C7H9N
    • Molecular Weight:
    • 107.15 g/mol
    Description
    3-Ethylpyridine is one of the key aroma components of cigar and cigarette smoke. It is also found in eggs, meat and meat products.
    3-Ethylpyridine is a constituent of cigarette smoke.
    3-Ethylpyridine, also...
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  • 3,4-Dimethylphenol
    3,4-Dimethylphenol
    • Cat. No.:
    • B119073
    • CAS No.:
    • 95-65-8
    • Molecular Formula:
    • C8H10O
    • Molecular Weight:
    • 122.16 g/mol
    Description
    3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992)
    3,4-xylenol is a member of the class of phenols that is phenol...
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  • Methyl Laurate
    Methyl Laurate
    • Cat. No.:
    • B129979
    • CAS No.:
    • 111-82-0
    • Molecular Formula:
    • C13H26O2
    • Molecular Weight:
    • 214.34 g/mol
    Description
    Methyl laurate is a fatty acid methyl ester of lauric acid. It has a role as a metabolite. It is a fatty acid methyl ester and a dodecanoate ester.
    Methyl dodecanoate has been reported in Mandragora autumnali...
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  • 2,3-Dimethylpyrazine
    2,3-Dimethylpyrazine
    • Cat. No.:
    • B1216465
    • CAS No.:
    • 5910-89-4
    • Molecular Formula:
    • C6H8N2
    • Molecular Weight:
    • 108.14 g/mol
    Description
    2,3-Dimethylpyrazine is a member of pyrazines.
    2,3-Dimethylpyrazine has been reported in Streptomyces antioxidans, Allium cepa, and Corynebacterium glutamicum with data available.
    an odorant that stimulate...
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  • gamma-Dodecalactone
    gamma-Dodecalactone
    • Cat. No.:
    • B1217428
    • CAS No.:
    • 2305-05-7
    • Molecular Formula:
    • C12H22O2
    • Molecular Weight:
    • 198.3 g/mol
    Description
    Gamma-Dodecalactone, also known as Γ-dodecalactone, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which cons...
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  • 5-Ethyl-4-hydroxy-2-methylfuran-3(2H)-one
    5-Ethyl-4-hydroxy-2-methylfuran-3(2H)-one
    • Cat. No.:
    • B1217590
    • CAS No.:
    • 27538-09-6
    • Molecular Formula:
    • C7H10O3
    • Molecular Weight:
    • 142.15 g/mol
    Description
    5-Ethyl-4-hydroxy-2-methyl-3(2H)-furanone is one of the key volatile components of shoyu (soy sauce). It also occurs in roasted coffee and blackberries.

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